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For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the quantitative accuracy of Iodine-120 (I-120)

Positron Emission Tomography (PET) with other relevant imaging isotopes, primarily Iodine-

124 (I-124) PET and Iodine-123 (I-123) Single-Photon Emission Computed Tomography

(SPECT). The information is based on available experimental data from phantom studies,

which provide a controlled environment for evaluating the intrinsic physical performance of

these imaging techniques.

Executive Summary
Iodine-120 is a positron-emitting radioisotope with a short half-life, making it a potential

alternative to the more commonly used I-124 for PET imaging, particularly in applications

requiring shorter scanning times. Experimental data from phantom studies indicate that I-120

PET offers a higher positron abundance compared to I-124. However, its image resolution is

slightly lower than that of the gold-standard F-18 PET and also inferior to I-124 PET, though it

demonstrates superior image quality compared to I-123 SPECT. The quantitative accuracy of I-

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1201904#bc-rfq
https://www.benchchem.com/product/b1201904/docs?utm_src=pdf-body#assessing-the-quantitative-accuracy-of-iodine-120-pet-a-comparative-guide
https://www.benchchem.com/product/b1201904/docs?utm_src=pdf-body#assessing-the-quantitative-accuracy-of-iodine-120-pet-a-comparative-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201904?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


120 PET is influenced by its decay characteristics, including the emission of prompt gamma

rays, which can affect background signal if not properly corrected.

Quantitative Data Comparison
The following tables summarize the key quantitative parameters for I-120 PET and its

alternatives based on experimental phantom studies.

Table 1: Physical and Imaging Characteristics of Iodine Radioisotopes

Parameter
Iodine-120 (I-
120)

Iodine-124 (I-
124)

Iodine-123 (I-
123)

Fluorine-18 (F-
18)

Half-life 81.1 minutes[1] 4.2 days[2] 13.2 hours 109.8 minutes

Decay Mode β+, EC, γ β+, EC, γ EC, γ β+

Positron

Abundance
47.9% - 55.0%[1] ~23% N/A ~97%

Maximum

Positron Energy

(MeV)

4.0[1] 2.14 N/A 0.635

Primary Gamma

Energy (keV)
511 (from β+)

511 (from β+),

603, 723, 1691
159 511 (from β+)

Imaging Modality PET PET SPECT PET

Table 2: Comparative Performance in Phantom Studies
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Performance
Metric

Iodine-120 (I-
120) PET

Iodine-124 (I-
124) PET

Iodine-123 (I-
123) SPECT

Fluorine-18 (F-
18) PET

Reconstructed

Image

Resolution

(FWHM)

5.4 mm

(Siemens HR+)

[1]

~4.6 mm

(Siemens HR+)

Lower than I-120

PET[1]

4.6 mm

(Siemens HR+)

[1]

Image Quality

(Hoffman 3D

Brain Phantom)

Inferior to F-18

and I-124 PET,

but superior to I-

123 SPECT[1]

Superior to I-120

PET[1]

Inferior to I-120

PET[1]

Superior to I-120

PET[1]

Quantitative

Accuracy

Erroneous

radioactivity in

cold inserts can

be corrected with

background

subtraction[1]

Can be

challenging due

to complex

decay scheme

with prompt

gamma-gamma

cascades[3]

Generally lower

than PET

Gold standard for

quantitative PET

Experimental Protocols
The quantitative data presented in this guide are primarily derived from phantom studies.

Below are detailed methodologies for key experiments cited.

Iodine-120 Production and Phantom Imaging (Herzog et
al., 2006)

Radionuclide Production: I-120 was produced via the 120Te(p,n)120I reaction on highly

enriched 120Te.[1]

PET Scanners Used: Siemens HR+ and a 2D PET scanner GE PC4096+.[1]

Phantom for Half-life, Positron Abundance, and Background Correction: A cylinder containing

three cold (non-radioactive) inserts and a phantom resembling a human brain slice were

used.[1]
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Image Resolution Analysis: A line source filled with I-120 or F-18 was placed in a water-filled

phantom. The reconstructed image resolution was determined as the full width at half

maximum (FWHM) and full width at tenth maximum (FWTM).[1]

Image Quality Comparison: The Hoffman 3D brain phantom was filled with I-120, F-18, I-124,

or I-123 and imaged using PET or SPECT, respectively. The resulting images were

qualitatively compared.[1]

Quantitative Accuracy Assessment: The radioactivity in the cold inserts of the cylindrical

phantom was measured. A background correction method was applied to account for

gamma-coincidences, which, if uncorrected, led to erroneous positive and negative

radioactivity values.[1]

General Experimental Workflow for PET Phantom
Imaging
The following diagram illustrates a typical workflow for assessing the quantitative accuracy of a

PET isotope using phantom studies.
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Experimental workflow for PET phantom studies.
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Signaling Pathway for Radioiodine Uptake
The primary application for radioiodine isotopes in nuclear medicine is for the diagnosis and

treatment of thyroid diseases. The uptake of iodine is mediated by the Sodium-Iodide

Symporter (NIS), a protein located on the basolateral membrane of thyroid follicular cells. The

following diagram illustrates the signaling pathway that regulates NIS and the subsequent

uptake of radioiodine.
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Sodium-Iodide Symporter (NIS) signaling pathway.
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Discussion and Conclusion
Based on the available phantom study data, I-120 presents itself as a viable, short-lived

alternative to I-124 for PET imaging. Its key advantage is a significantly higher positron

abundance, which could potentially lead to shorter acquisition times or lower administered

doses. However, this is counterbalanced by a lower image resolution compared to both F-18

and I-124 PET. The high maximum positron energy of I-120 is a contributing factor to this

reduced resolution.

For quantitative applications, careful correction for the background of gamma-coincidences is

crucial to ensure accuracy. While images produced with I-120 are superior to those from I-123

SPECT, they do not match the quality of I-124 or F-18 PET images.

Future Directions: The current assessment of I-120 PET is limited by the lack of extensive in

vivo data from preclinical or clinical studies. Further research is needed to evaluate its

quantitative accuracy in a biological context, including its performance in detecting and

quantifying small lesions and its utility for dosimetry calculations. Such studies would provide a

more complete picture of the potential role of I-120 PET in research and clinical settings.

In conclusion, I-120 of high radionuclidic purity is a suitable nuclide for PET imaging of

radioiodine-labelled pharmaceuticals.[1] Its quantitative accuracy is acceptable with appropriate

corrections, but for applications demanding the highest spatial resolution, F-18 and I-124

remain the preferred PET isotopes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Assessing the Quantitative Accuracy of Iodine-120 PET:
A Comparative Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1201904/docs#assessing-the-quantitative-accuracy-
of-iodine-120-pet-a-comparative-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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